2-methyl-7-oxo-3,5-diphenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carbonitrile

• IUPAC Name: 2-methyl-7-oxo-3,5-diphenyl-1H-pyrazolo[1,5-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C20H14N4O/c1-13-17(14-8-4-2-5-9-14)19-22-18(15-10-6-3-7-11-15)16(12-21)20(25)24(19)23-13/h2-11,23H,1H3
• InChI Key: QVBVSYMWCATJHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC(=C(C(=O)N2N1)C#N)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H14N4O
• Molecular Weight: 326.4 g/mol

Description

2-methyl-7-oxo-3,5-diphenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carbonitrile, also known as MDP, is a heterocyclic compound that has attracted attention in the scientific community due to its potential pharmacological applications. MDP has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Scientific Research Applications

Antimicrobial and Antitumor Activities

A derivative of the chemical, specifically 6-(1,3-diphenyl-1H-pyrazol-4-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile, has been synthesized and evaluated for its potential in antimicrobial and antitumor applications. The reactivity of this derivative was investigated with different nucleophiles, and the synthesized products exhibited promising results in both antimicrobial and antitumor activities (Ramadan, El‐Helw, & Sallam, 2019).

Mechanism Elucidation through Spectroscopy

Research on a similar compound, 7-oxo-6-[pyrazol-3′(5′)-yl]-4,7-dihydropyrazolo[1,5-a]pyrimidines, involved elucidating the reaction mechanism through NMR spectroscopy and X-ray diffraction analysis. This study enhances the understanding of the chemical reactions and properties of related pyrazolo[1,5-a]pyrimidines (Chimichi et al., 1996).

On-Water Synthesis and Environmental Applications

Efficient and regioselective on-water synthesis of variously substituted pyrazolo[1,5-a]pyrimidines has been demonstrated, emphasizing the environmental benefits of using water as a solvent. This research contributes to greener chemistry practices and broadens the scope for synthesizing such compounds in a more environmentally friendly manner (Gol, Khatri, & Barot, 2019).

Synthesis and Oxidation Studies

Studies on the synthesis and oxidation of aromatic substituted 6,7-dihydropyrazolo[1,5-a]pyrimidines provide insights into the chemical properties and reactivity of these compounds. An X-ray structure for a related compound was reported, contributing to a deeper understanding of the molecular structure and its implications (Desenko et al., 1993).

Antiviral Activity and Synthesis of DerivativesResearch on the synthesis and evaluation of 3-methyl-1,5-diphenyl-1H-pyrazole derivatives, a class of compounds closely related to 2-methyl-7-oxo-3,5-diphenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carbonitrile, indicated strong antiviral activity against herpes simplex virus. This highlights the potential of these compounds in developing antiviral medications (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).

Tautomerism in Pyrimidine Derivatives

A study on the synthesis of 2,5,7-triaryl-4,7(6,7)-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitriles revealed the existence of an equilibrium of two tautomeric forms depending on the nature of the substituents. This research provides valuable insights into the tautomerism of these compounds, which is crucial for understanding their chemical behavior and potential applications (Kolosov, Beloborodov, Kulyk, & Orlov, 2014).

Development of Angiotensin II Receptor Antagonists

A significant study involved the design and synthesis of pyrazolo[1,5-a]pyrimidine derivatives as angiotensin II receptor antagonists. This research has implications for the development of new drugs for treating hypertension and related cardiovascular diseases (Shiota et al., 1999).

PET Tumor Imaging Agent

An 18F-labeled pyrazolo[1,5-a]pyrimidine derivative was synthesized for potential use as a PET tumor imaging agent. This compound showed promise in tumor detection, highlighting the versatility of pyrazolo[1,5-a]pyrimidines in medical imaging applications (Xu et al., 2012).